molecular formula C6H11NO4 B1219745 2-(Aminomethyl)pentanedioic acid CAS No. 59472-26-3

2-(Aminomethyl)pentanedioic acid

Cat. No.: B1219745
CAS No.: 59472-26-3
M. Wt: 161.16 g/mol
InChI Key: LFKXMUNHFXEROA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Aminomethyl)pentanedioic acid is a derivative of pentanedioic acid (glutaric acid) featuring an aminomethyl (-CH₂NH₂) group at the second carbon position. The pentanedioic acid backbone is versatile, allowing functionalization to tailor solubility, stability, and biological activity .

Structure

3D Structure

Interactive Chemical Structure Model





Properties

CAS No.

59472-26-3

Molecular Formula

C6H11NO4

Molecular Weight

161.16 g/mol

IUPAC Name

2-(aminomethyl)pentanedioic acid

InChI

InChI=1S/C6H11NO4/c7-3-4(6(10)11)1-2-5(8)9/h4H,1-3,7H2,(H,8,9)(H,10,11)

InChI Key

LFKXMUNHFXEROA-UHFFFAOYSA-N

SMILES

C(CC(=O)O)C(CN)C(=O)O

Canonical SMILES

C(CC(=O)O)C(CN)C(=O)O

Synonyms

alpha-aminomethylglutarate

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Analogues

The table below summarizes key derivatives of pentanedioic acid, their substituents, and applications:

Compound Name Substituent Key Applications/Properties References
2-(Aminomethyl)pentanedioic acid -CH₂NH₂ Presumed roles in biochemistry/pharma -
2-(Phosphonomethyl)pentanedioic acid (2PMPA) -CH₂PO₃H₂ GCPII inhibitor (Ki = 0.3 nM); neurological disease models
2-(3-Mercaptopropyl)pentanedioic acid (2-MPPA) -CH₂CH₂CH₂SH Clinical trials (discontinued due to instability/toxicity)
2-(Hydroxyimino)pentanedioic acid -C(=N-OH) Structural studies; limited data
(S)-2-Stearamidopentanedioic acid (C18-Glu) -NHCOC₁₇H₃₅ Supramolecular gelator (low concentration, thermal stability)
Carglumic acid -NHCONH₂ (carbamoyl) Treatment of hyperammonemia (N-carbamoyl-L-glutamic acid)
5-Formyltetrahydrofolate -Pteridinyl-benzoyl group Folate metabolism; one-carbon transfer
2-Acetamidopentanedioic acid -NHCOCH₃ Laboratory research (safety data available)

Pharmacokinetic and Clinical Comparisons

  • 2PMPA : Exhibits high potency (Ki = 0.3 nM) as a glutamate carboxypeptidase II (GCPII) inhibitor but suffers from poor pharmacokinetics (half-life <1 h, low oral bioavailability <2%). Requires high doses or direct brain injection for efficacy .
  • 2-MPPA : Progressed to clinical trials but was discontinued due to thiol-related chemical instability and immune toxicity .
  • Carglumic Acid : Clinically approved for urea cycle disorders. Its carbamoyl group enhances stability compared to thiol or phosphonate analogs, enabling oral administration .

Key Research Findings

Substituent Impact on Drug Development :

  • Phosphonate (2PMPA) and thiol (2-MPPA) groups confer high enzyme affinity but poor bioavailability. Carbamoyl (carglumic acid) balances stability and efficacy .
  • Sulfonamide substitution in gelators enhances thermal-mechanical properties, enabling biomedical applications (e.g., controlled drug release) .

Structural Flexibility :

  • The pentanedioic acid backbone accommodates diverse substituents (e.g., stearamide, pteridinyl), enabling applications ranging from antifolate drugs to tumor-targeting agents .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.